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Compound of Interest

Compound Name: 4-Methoxyphenylacetonitrile-d4

Cat. No.: B12388655 Get Quote

Chemical Identification and Physical Properties
4-Methoxyphenylacetonitrile, also known as 4-methoxybenzyl cyanide, is an organic compound

used as an intermediate in the synthesis of pharmaceuticals.[1][2][3] The deuterated version, 4-

Methoxyphenyl-2,3,5,6-d4-acetonitrile, is isotopically enriched with deuterium.[4]

Table 1: Physical and Chemical Properties
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Property
Value (4-
Methoxyphenylacet
onitrile)

Value (4-
Methoxyphenylacet
onitrile-d4)

Source(s)

Molecular Formula C₉H₉NO C₉H₅D₄NO [1][5][6]

Molecular Weight 147.17 g/mol 151.20 g/mol [1][4][5][6]

CAS Number 104-47-2 1219798-74-9 [1][4][5]

Appearance
Clear, colorless to

pale-yellow liquid
Not specified [1][7]

Boiling Point
286-287 °C at 760

mmHg
Not specified [1][5][7]

Melting Point 8 °C Not specified [3][7]

Flash Point 117 °C / 242.6 °F Not specified [5][7]

Autoignition Temp. 480 °C / 896 °F Not specified [7]

Specific Gravity 1.080 - 1.090 at 25°C Not specified [1][7]

Explosive Limits
Lower: 1.2% / Upper:

9.4%
Not specified [7][8]

Solubility Insoluble in water Not specified [3]

Hazard Identification and Toxicological Data
4-Methoxyphenylacetonitrile is classified as hazardous and is toxic if swallowed.[6][7][9] It can

also cause skin and eye irritation and may be harmful to aquatic life with long-lasting effects.[7]

[9]

Table 2: GHS Hazard Classification
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Category Information Source(s)

Pictogram
GHS06 (Skull and

Crossbones)
[3][5]

Signal Word Danger [5][7][9]

Hazard Statements

H301: Toxic if swallowed.H315:

Causes skin irritation.H319:

Causes serious eye

irritation.H412: Harmful to

aquatic life with long lasting

effects.

[5][9]

Precautionary Statements

P264: Wash skin thoroughly

after handling.P270: Do not

eat, drink or smoke when using

this product.P301 + P310: IF

SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician.P405: Store

locked up.

[5]

Toxicological Information

Primary Routes of Exposure: Ingestion, inhalation, skin contact, and eye contact.[2]

Symptoms of Exposure:

Ingestion: Toxic if swallowed.[2][7]

Inhalation: May cause respiratory irritation.[2]

Skin Contact: May cause skin irritation.[2]

Eye Contact: Causes serious eye irritation.[2]

Experimental Protocols and Safe Handling
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Strict adherence to safety protocols is crucial when handling this compound to minimize

exposure and ensure a safe laboratory environment.[2]

Personal Protective Equipment (PPE)
Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[2][7]

Hand Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and inspect them

prior to use.[2][5]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2]

[10]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[2]

Engineering Controls
Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

[2][7][10]

Ensure safety showers and eyewash stations are in close proximity to the workstation.[2]

Handling and Storage
Handling:

Read the Safety Data Sheet (SDS) thoroughly before use.

Wear all required personal protective equipment.

Avoid all personal contact, including inhalation of vapors or mists.[2][10]

Use only in a well-ventilated area or under a chemical fume hood.[10]

Do not eat, drink, or smoke when using this product.[10]
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Wash hands and any exposed skin thoroughly after handling.[2][7]

Storage:

Store in original, tightly closed containers in a dry, cool, and well-ventilated area.[1][2][10]

Store locked up.[2][7]

Keep away from heat, direct sunlight, and sources of ignition.[1][10]

Store away from incompatible materials such as strong oxidizing agents, strong acids,

strong bases, and strong reducing agents.[7][10]

Visualized Workflows
Hazard Management Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/pdf/In_depth_Technical_Guide_Material_Safety_Data_for_4_Methoxyphenyl_acetonitrile.pdf
https://www.fishersci.com/store/msds?partNumber=AC173760250&countryCode=US&language=en
https://www.atul.co.in/wp-content/uploads/AR_para-Methoxy-phenyl-aceto-nitrile.pdf
https://www.benchchem.com/pdf/In_depth_Technical_Guide_Material_Safety_Data_for_4_Methoxyphenyl_acetonitrile.pdf
https://sdfine.com/media/catalog/product/attachment/70109MSDS.pdf
https://www.benchchem.com/pdf/In_depth_Technical_Guide_Material_Safety_Data_for_4_Methoxyphenyl_acetonitrile.pdf
https://www.fishersci.com/store/msds?partNumber=AC173760250&countryCode=US&language=en
https://www.atul.co.in/wp-content/uploads/AR_para-Methoxy-phenyl-aceto-nitrile.pdf
https://sdfine.com/media/catalog/product/attachment/70109MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC173760250&countryCode=US&language=en
https://sdfine.com/media/catalog/product/attachment/70109MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Assessment

Control Measures

Safe Handling & Response

Read SDS for
4-Methoxyphenylacetonitrile-d4

Identify Hazards
(Toxic, Irritant, Aquatic)

Assess Exposure Risks

Select & Wear PPE
(Gloves, Goggles, Lab Coat)

Use Engineering Controls
(Fume Hood)

Follow Safe Handling
Procedures

Accidental Release? Personal Exposure?

Dispose of Waste Properly

No

Spill Response Protocol

Yes

No

First Aid Measures

Yes

Click to download full resolution via product page

Caption: Hazard management workflow for 4-Methoxyphenylacetonitrile-d4.
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General Experimental Workflow
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Caption: General experimental workflow involving hazardous liquid reagents.

First Aid Measures
Immediate medical attention is often required.[7]

Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15 minutes,

also under the eyelids. Remove contact lenses, if present and easy to do. Continue rinsing.

Get immediate medical attention.[1][7]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. If skin irritation occurs, get medical advice.[1][7]

Inhalation: Remove the affected person to fresh air and keep at rest in a position comfortable

for breathing. If breathing is difficult or irregular, provide artificial respiration. Seek immediate

medical attention.[1]

Ingestion: DO NOT induce vomiting. Clean mouth with water and rinse. Immediately call a

POISON CENTER or doctor/physician.[1][7]

Fire Fighting Measures
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Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

chemical foam.[7]

Specific Hazards Arising from the Chemical: Heating may cause containers to rupture

violently. During a fire, toxic fumes may be emitted, including carbon monoxide (CO), carbon

dioxide (CO₂), nitrogen oxides (NOx), and hydrogen cyanide.[7][10]

Protective Equipment for Firefighters: As in any fire, wear a self-contained breathing

apparatus (SCBA) with a full face-piece operated in pressure-demand mode and full

protective gear.[7]

Accidental Release Measures
Personal Precautions: Remove all sources of ignition. Ensure adequate ventilation. Avoid

breathing vapors, mist, or gas. Wear protective equipment to prevent contact with skin and

eyes.[10]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains, sewers, or waterways.[1]

Methods for Containment and Cleaning Up: Contain and absorb the spill with non-

combustible absorbent material (e.g., sand, earth, diatomite, vermiculite). Collect the

absorbed material and place it in a suitable, labeled container for disposal.[1][10]

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, national, and

international regulations. Do not allow the material to enter sewers, surface, or groundwater.[1]

[7] Contaminated packaging should be treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

